Cas no 905823-94-1 ((1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one)
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-2-one, 7-(bromomethyl)-1,7-dimethyl-, (1R,4R)-rel-
- (1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one
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- MDL: MFCD29034749
- Inchi: 1S/C10H15BrO/c1-9-4-3-7(5-8(9)12)10(9,2)6-11/h7H,3-6H2,1-2H3/t7-,9+,10?/m1/s1
- InChI Key: JOXACTPHKLKJNP-IKZKJGMZSA-N
- SMILES: [C@]12(C)C(CBr)(C)[C@]([H])(CC1)CC2=O
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-237925-0.05g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 0.05g |
$1737.0 | 2024-06-19 | |
| Enamine | EN300-237925-0.1g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 0.1g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-237925-0.25g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 0.25g |
$1902.0 | 2024-06-19 | |
| Enamine | EN300-237925-0.5g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 0.5g |
$1984.0 | 2024-06-19 | |
| Enamine | EN300-237925-1.0g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 1.0g |
$2068.0 | 2024-06-19 | |
| Enamine | EN300-237925-2.5g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 2.5g |
$4052.0 | 2024-06-19 | |
| Enamine | EN300-237925-5.0g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 5.0g |
$5995.0 | 2024-06-19 | |
| Enamine | EN300-237925-10.0g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 95% | 10.0g |
$8889.0 | 2024-06-19 | |
| Enamine | EN300-237925-1g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 1g |
$2068.0 | 2023-09-15 | ||
| Enamine | EN300-237925-5g |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one |
905823-94-1 | 5g |
$5995.0 | 2023-09-15 |
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one
(1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One: A Comprehensive Overview
(1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One, identified by the CAS number 905823-94-1, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure, characterized by a bicyclo[2.2.1]heptane framework with a bromomethyl group at position 7 and methyl groups at positions 1 and 7, makes it a valuable subject for both synthetic and analytical studies.
The synthesis of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in drug development. The bromomethyl group at position 7 serves as a reactive site for further functionalization, allowing for the creation of derivatives with diverse biological activities.
One of the most promising applications of (1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One lies in its potential as a precursor for bioactive molecules. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.
In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid bicyclic structure provides mechanical stability to polymers and other materials, making it a valuable additive in the development of high-performance composites.
Recent research has also focused on the environmental impact of this compound. Studies indicate that it undergoes rapid degradation under UV light, reducing its persistence in the environment. This property is particularly important for ensuring the sustainability of products derived from this compound.
In conclusion, (1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One (CAS No.: 905823-94-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development.
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